Cas no 50411-91-1 (Coenzyme A, S-(3-oxodecanoate))

• Product Name: Coenzyme A, S-(3-oxodecanoate)
• CAS No: 50411-91-1
• Molecular Formula: C₃₁H₅₂N₇O₁₈P₃S
• Molecular Weight: 935.766969680786
• CID: 933704
• PubChem ID: 440606

Coenzyme A, S-(3-oxodecanoate) Properties

Names and Identifiers

• S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 3-oxodecanethioate
• S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 3-
• 3-Oxodecanoyl-coenzyme A
• 3-Oxodecanoyl-CoA
• 3-Ketodecanoyl-CoA
• Coenzyme A, S-(3-oxodecanoate)
• DTXSID80331506
• 3-Oxodecanoyl-CoA; (Acyl-CoA); [M+H]+;
• 50411-91-1
• 3-Oxodecanoyl-CoA
• 3-Oxodecanoyl-coenzyme A
• SCHEMBL25273107

• InChIKey： AZCVXMAPLHSIKY-BOJFXZHGSA-N
• Inchi： InChI=1S/C31H52N7O18P3S/c1-4-5-6-7-8-9-19(39)14-22(41)60-13-12-33-21(40)10-11-34-29(44)26(43)31(2,3)16-53-59(50,51)56-58(48,49)52-15-20-25(55-57(45,46)47)24(42)30(54-20)38-18-37-23-27(32)35-17-36-28(23)38/h17-18,20,24-26,30,42-43H,4-16H2,1-3H3,(H,33,40)(H,34,44)(H,48,49)(H,50,51)(H2,32,35,36)(H2,45,46,47)/t20-,24-,25-,26?,30-/m1/s1
• SMILES： CCCCCCCC(=O)CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O

Computed Properties

• Exact Mass: 935.23024000g/mol
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 23
• Rotatable Bond Count: 28
• Monoisotopic Mass: 935.23024000g/mol
• Heavy Atom Count: 60
• Complexity: 1600
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.8
• Topological Polar Surface Area: 406Ų

Experimental Properties

• LogP: -1.264

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl thioesters Acyl CoAs
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Acyl CoAs